Cas no 586409-94-1 (1H-Pyrrolizine-3-carboxylicacid,hexahydro-5-oxo-,(3S,7aS)-(9CI))

• Product Name: 1H-Pyrrolizine-3-carboxylicacid,hexahydro-5-oxo-,(3S,7aS)-(9CI)
• CAS No: 586409-94-1
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 1017884
• PubChem ID: 45082702
• Update Time: 2025-04-20

1H-Pyrrolizine-3-carboxylicacid,hexahydro-5-oxo-,(3S,7aS)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-3-carboxylicacid,hexahydro-5-oxo-,(3S,7aS)-(9CI)
• 586409-94-1
• (3S,7as)-5-oxohexahydro-1H-pyrrolizine-3-carboxylic acid
• DB-223060

• Inchi： 1S/C8H11NO3/c10-7-4-2-5-1-3-6(8(11)12)9(5)7/h5-6H,1-4H2,(H,11,12)/t5-,6-/m0/s1
• InChI Key： GNNNBNCCYFYIKZ-WDSKDSINSA-N
• SMILES： O=C1CC[C@@H]2CC[C@@H](C(=O)O)N21

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57.6Ų